Diethyl 7-(2-methoxyphenyl)-2-methyl-4-(2-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C30H33NO6
• Molecular Weight: 503.6 g/mol
• IUPAC Name: diethyl 7-(2-methoxyphenyl)-2-methyl-4-(2-methylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C30H33NO6/c1-6-36-29(33)24-18(4)31-22-16-21(20-14-10-11-15-23(20)35-5)26(30(34)37-7-2)28(32)27(22)25(24)19-13-9-8-12-17(19)3/h8-15,21,25-26,31H,6-7,16H2,1-5H3
• InChI Key: DQPCHKWAFJHYNG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=C3C)C4=CC=CC=C4OC

Description

Diethyl 7-(2-methoxyphenyl)-2-methyl-4-(2-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMQD and is a quinolinedicarboxylate derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of DMQD is not fully understood. However, it has been suggested that its biological activities may be attributed to its ability to inhibit certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
DMQD has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. DMQD has also been found to have neuroprotective effects and may have potential as a therapeutic agent for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DMQD has several advantages for use in lab experiments. It is readily available and can be synthesized using various methods. DMQD is also relatively stable and can be stored for extended periods. However, DMQD has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of DMQD. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of Alzheimer's disease. Further studies are also needed to elucidate the exact mechanism of action of DMQD and its potential applications in other fields, such as drug discovery and development. Additionally, the synthesis of DMQD derivatives may lead to the development of compounds with improved biological activities and reduced toxicity.
In conclusion, DMQD is a chemical compound that has potential applications in various fields, including medicinal chemistry. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DMQD and its derivatives.

Synthesis Methods

The synthesis of DMQD has been achieved using various methods, including the reaction of 2-methoxybenzaldehyde with 2-methylphenylacetic acid to form the corresponding chalcone, which is then reacted with ethyl acetoacetate in the presence of piperidine to form the DMQD compound. Another synthesis method involves the reaction of 2-methylphenylacetic acid with 2-methoxybenzaldehyde to form the corresponding Schiff base, which is then reacted with ethyl acetoacetate in the presence of piperidine to form DMQD.

Scientific Research Applications

DMQD has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit various biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. DMQD has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease.